Desmethyl Gabazine

• IUPAC Name: 4-[3-(4-hydroxyphenyl)-6-iminopyridazin-1-yl]butanoic acid
• InChI: InChI=1S/C14H15N3O3/c15-13-8-7-12(10-3-5-11(18)6-4-10)16-17(13)9-1-2-14(19)20/h3-8,15,18H,1-2,9H2,(H,19,20)
• InChI Key: CLBZOXNFDJCREI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C(=N)C=C2)CCCC(=O)O)O
• Molecular Formula: C14H15N3O3
• DSSTOX Substance ID: DTXSID10675809
• Molecular Weight: 273.29 g/mol
• CAS RN: 835870-49-0

Description

Desmethyl Gabazine is a chemical compound with the molecular formula C14H15N3O3 and a molecular weight of 273.29. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of 14 carbon atoms, 15 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms. The specific arrangement of these atoms contributes to the unique properties of the compound.

Scientific Research Applications

Desmethyl Gabazine has been used in a variety of scientific research applications. For example, it has been used in studies to investigate the effects of GABAergic transmission on the activity of neurons and to study the effects of GABAergic transmission on the development and plasticity of the nervous system. It has also been used to study the effects of GABAergic transmission on the modulation of behavior and to investigate the effects of GABAergic transmission on learning and memory.

Mechanism of Action

Target of Action

Desmethyl Gabazine primarily targets the GABA-A receptors . These receptors are ionotropic receptors for the inhibitory neurotransmitter gamma-aminobutyric acid (GABA), which plays a crucial role in virtually all physiological functions in the brain .

Mode of Action

This compound acts as a competitive antagonist of GABA-A receptors . It interacts with different residues on the receptors, thereby antagonizing the action of GABA . This interaction results in changes in the neuronal excitability and stabilization .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the GABAergic system of neurotransmission . By antagonizing the GABA-A receptors, this compound disrupts the normal inhibitory function of GABA, leading to changes in neuronal excitability and potentially affecting various downstream effects related to mood, anxiety, and other neurological functions .

Pharmacokinetics

These properties can significantly impact the bioavailability of the compound, determining how effectively it can reach its target receptors and exert its effects .

Result of Action

The primary result of this compound’s action is a reduction in the inhibitory effects of GABA, leading to changes in neuronal excitability . This can have various downstream effects, potentially influencing mood, anxiety, and other neurological functions . .

Advantages and Limitations for Lab Experiments

One of the main advantages of using Desmethyl Gabazine in laboratory experiments is that it is a relatively simple compound to synthesize. This makes it an ideal compound for use in a variety of experiments. Additionally, this compound is relatively stable and can be stored for long periods of time without degradation. However, this compound is not as potent as other GABAergic compounds, such as benzodiazepines, and therefore may not be suitable for all experiments.

Future Directions

There are a number of potential future directions for the use of Desmethyl Gabazine in laboratory experiments. For example, it could be used to investigate the effects of GABAergic transmission on the development and plasticity of the nervous system, as well as the effects of GABAergic transmission on behavior and learning and memory. Additionally, this compound could be used to investigate the potential therapeutic applications of GABAergic compounds in neurological disorders, such as epilepsy, anxiety, and depression. Furthermore, this compound could be used to investigate the potential of GABAergic compounds for treating addiction. Finally, this compound could be used to investigate the potential of GABAergic compounds for treating neurodegenerative diseases, such as Alzheimer’s disease.

Synthesis Methods

Desmethyl Gabazine is synthesized through a two-step process. First, the GABA is reacted with a base, such as NaOH or KOH, to produce a carboxylic acid, which is then reacted with a reducing agent, such as NaBH4, to produce this compound. This method is relatively simple and can be used to synthesize this compound in a laboratory setting.

Biochemical Analysis

Cellular Effects

It is believed to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

The molecular mechanism of Desmethyl Gabazine is not well-defined. It is suggested that it exerts its effects at the molecular level, possibly through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

It is hypothesized that the effects of this product may change over time, potentially due to factors such as the product’s stability, degradation, and long-term effects on cellular function

Dosage Effects in Animal Models

It is possible that threshold effects may be observed, as well as potential toxic or adverse effects at high doses

Metabolic Pathways

It is possible that it interacts with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels

Transport and Distribution

It is possible that it interacts with various transporters or binding proteins, and may have effects on its localization or accumulation

Subcellular Localization

It is possible that it has targeting signals or post-translational modifications that direct it to specific compartments or organelles